Cas no 5680-10-4 (1,2-Benzenedicarboxylic acid, 4,5-dimethyl-)

• Product Name: 1,2-Benzenedicarboxylic acid, 4,5-dimethyl-
• CAS No: 5680-10-4
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 347794
• Update Time: 2025-10-05

1,2-Benzenedicarboxylic acid, 4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, 4,5-dimethyl-

• Inchi： 1S/C10H10O4/c1-5-3-7(9(11)12)8(10(13)14)4-6(5)2/h3-4H,1-2H3,(H,11,12)(H,13,14)
• InChI Key： FLLRBCSVUAPCKX-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C)=C(C)C=C1C(=O)O)=O

Computed Properties

• Exact Mass: 194.0579
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 74.6

Additional information on 1,2-Benzenedicarboxylic acid, 4,5-dimethyl-

Exploring 1,2-Benzenedicarboxylic acid, 4,5-dimethyl- (CAS No. 5680-10-4): Properties, Applications, and Industry Insights

1,2-Benzenedicarboxylic acid, 4,5-dimethyl- (CAS No. 5680-10-4) is a specialized aromatic dicarboxylic acid derivative that has garnered significant attention in various industrial and research applications. This compound, also known as 4,5-dimethylphthalic acid, belongs to the class of phthalic acid derivatives, which are widely used in the production of polymers, plasticizers, and other fine chemicals. With the growing demand for high-performance materials in sectors such as automotive, electronics, and packaging, understanding the unique properties and potential of this compound becomes increasingly important.

The molecular structure of 1,2-Benzenedicarboxylic acid, 4,5-dimethyl- features two carboxyl groups attached to a benzene ring with methyl substituents at the 4 and 5 positions. This specific arrangement contributes to its distinct chemical reactivity and physical properties, making it valuable for various synthetic applications. Researchers and manufacturers often search for information on "4,5-dimethylphthalic acid solubility" or "1,2-Benzenedicarboxylic acid derivatives uses," reflecting the compound's importance in material science and chemical synthesis.

One of the most prominent applications of 1,2-Benzenedicarboxylic acid, 4,5-dimethyl- is in the production of polyester resins and specialty polymers. The compound serves as a building block for creating materials with enhanced thermal stability and mechanical properties. In recent years, there has been growing interest in "sustainable polymer additives" and "bio-based plasticizers," areas where modified phthalic acid derivatives like this compound may offer innovative solutions. The methyl groups in its structure can influence the polymer's crystallinity and processing characteristics, making it particularly useful for specific high-performance applications.

The compound also finds use in the synthesis of coordination complexes and metal-organic frameworks (MOFs). Scientists investigating "phthalic acid metal complexes" or "MOF building blocks" frequently encounter this derivative in their research. The presence of methyl groups can modify the coordination geometry and stability of these complexes, offering unique opportunities for catalyst design and gas storage materials. Recent studies have explored its potential in creating selective sensors and advanced separation membranes, addressing current challenges in environmental remediation and energy storage.

From a commercial perspective, the market for 1,2-Benzenedicarboxylic acid, 4,5-dimethyl- has shown steady growth, particularly in regions with strong chemical manufacturing sectors. Industry analysts tracking "specialty chemicals market trends" or "phthalate alternatives demand" have noted increasing interest in modified phthalic acid derivatives as potential substitutes for conventional plasticizers in certain applications. The compound's relatively higher thermal stability compared to some standard phthalates makes it attractive for applications requiring enhanced performance characteristics.

Quality control and analytical characterization of 1,2-Benzenedicarboxylic acid, 4,5-dimethyl- are critical aspects for both manufacturers and end-users. Common analytical queries include "HPLC analysis of dimethylphthalic acid" and "spectroscopic identification of benzene dicarboxylic acids." Modern analytical techniques such as mass spectrometry, nuclear magnetic resonance (NMR), and infrared spectroscopy are routinely employed to verify the purity and structural integrity of this compound, especially when used in sensitive applications like pharmaceutical intermediates or electronic materials.

Environmental and safety considerations regarding 1,2-Benzenedicarboxylic acid, 4,5-dimethyl- have also become important discussion points in the chemical industry. While not classified as hazardous under standard regulations, proper handling procedures are still essential. Professionals often search for "phthalic acid derivative biodegradation" or "green chemistry approaches to aromatic acids," reflecting the industry's growing emphasis on sustainable chemical processes. Recent research has explored enzymatic modification and microbial degradation pathways for such compounds, contributing to the development of more environmentally benign production methods.

Looking toward future applications, 1,2-Benzenedicarboxylic acid, 4,5-dimethyl- shows promise in emerging fields such as advanced battery materials and organic electronics. The search terms "organic electrode materials" and "conductive polymer precursors" have become increasingly relevant to researchers investigating the potential of this compound. Its aromatic structure and functional groups make it a candidate for developing novel energy storage systems and semiconducting materials, particularly when combined with other innovative components through careful molecular design.

In conclusion, 1,2-Benzenedicarboxylic acid, 4,5-dimethyl- (CAS No. 5680-10-4) represents an important member of the phthalic acid derivative family with diverse applications across multiple industries. From its traditional uses in polymer chemistry to potential roles in cutting-edge technologies, this compound continues to attract research interest and commercial attention. As industries evolve toward more specialized and sustainable solutions, the unique properties of this dimethyl-substituted derivative position it as a valuable component in the development of next-generation materials and chemical products.